Cas no 918484-97-6 (1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(azidomethyl)-)

1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(azidomethyl)- structure
918484-97-6 structure
Product Name:1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(azidomethyl)-
CAS No:918484-97-6
MF:C9H8N6O2
MW:232.198820114136
CID:774810
PubChem ID:57642787
Update Time:2025-04-19

1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(azidomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(azidomethyl)-
    • 2-[3-(azidomethyl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid
    • [3-(Azidomethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid
    • 918484-97-6
    • DTXSID40727406
    • Inchi: 1S/C9H8N6O2/c10-14-12-4-7-6-2-1-3-11-9(6)15(13-7)5-8(16)17/h1-3H,4-5H2,(H,16,17)
    • InChI Key: IAKUERNAMQFZMG-UHFFFAOYSA-N
    • SMILES: OC(CN1C2C(=CC=CN=2)C(CN=[N+]=[N-])=N1)=O

Computed Properties

  • Exact Mass: 232.07087352g/mol
  • Monoisotopic Mass: 232.07087352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 82.4Ų
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